Cas no 898767-28-7 (4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid)
898767-28-7 structure
Product Name:4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid
CAS No:898767-28-7
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD02260874
CID:872189
PubChem ID:24727000
Update Time:2025-04-19
4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid
- 4-(4-BROMO-2-METHYLPHENYL)-4-OXOBUTYRIC ACID
- 4-(4-BROMO-2-METHYLPHENYL)-4-OXOBUTYRICACID
- AKOS016022860
- DTXSID90645383
- QBAFDTBWFLFGDS-UHFFFAOYSA-N
- 898767-28-7
- SCHEMBL3863307
- 4-(4-Bromo-2-methylphenyl)-4-oxo-butyric Acid
- BP-11357
- MFCD02260874
-
- MDL： MFCD02260874
- Inchi： 1S/C11H11BrO3/c1-7-6-8(12)2-3-9(7)10(13)4-5-11(14)15/h2-3,6H,4-5H2,1H3,(H,14,15)
- InChI Key： QBAFDTBWFLFGDS-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)C(CCC(=O)O)=O
Computed Properties
- Exact Mass: 269.98900
- Monoisotopic Mass: 269.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.497
- Boiling Point: 437.1°C at 760 mmHg
- Flash Point: 218.2°C
- Refractive Index: 1.572
- PSA: 54.37000
- LogP: 2.80500
4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207301-1g |
4-(4-Bromo-2-methylphenyl)-4-oxobutyric acid |
898767-28-7 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 207301-2g |
4-(4-Bromo-2-methylphenyl)-4-oxobutyric acid |
898767-28-7 | 97% | 2g |
￡716.00 | 2022-03-01 | |
| Fluorochem | 207301-5g |
4-(4-Bromo-2-methylphenyl)-4-oxobutyric acid |
898767-28-7 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| Apollo Scientific | OR322697-250mg |
4-(4-Bromo-2-methylphenyl)-4-oxobutanoic acid |
898767-28-7 | 250mg |
£209.00 | 2024-05-26 | ||
| abcr | AB367302-1 g |
4-(4-Bromo-2-methylphenyl)-4-oxobutyric acid, 97%; . |
898767-28-7 | 97% | 1g |
€748.70 | 2023-04-26 | |
| abcr | AB367302-2 g |
4-(4-Bromo-2-methylphenyl)-4-oxobutyric acid, 97%; . |
898767-28-7 | 97% | 2g |
€1209.10 | 2023-04-26 | |
| TRC | B816400-10mg |
4-(4-Bromo-2-methylphenyl)-4-oxobutanoic Acid |
898767-28-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816400-50mg |
4-(4-Bromo-2-methylphenyl)-4-oxobutanoic Acid |
898767-28-7 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B816400-100mg |
4-(4-Bromo-2-methylphenyl)-4-oxobutanoic Acid |
898767-28-7 | 100mg |
$ 160.00 | 2022-06-06 | ||
| abcr | AB367302-1g |
4-(4-Bromo-2-methylphenyl)-4-oxobutyric acid, 97%; . |
898767-28-7 | 97% | 1g |
€747.30 | 2025-04-15 |
4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
898767-28-7 (4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid) Related Products
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